![molecular formula C25H20N2O2S B6510120 3-benzyl-5-(4-ethylphenyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione CAS No. 902294-01-3](/img/structure/B6510120.png)
3-benzyl-5-(4-ethylphenyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione
Description
3-benzyl-5-(4-ethylphenyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione is a useful research compound. Its molecular formula is C25H20N2O2S and its molecular weight is 412.5 g/mol. The purity is usually 95%.
The exact mass of the compound 3-benzyl-5-(4-ethylphenyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione is 412.12454906 g/mol and the complexity rating of the compound is 641. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-benzyl-5-(4-ethylphenyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-benzyl-5-(4-ethylphenyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),10,12-tetraene-4,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
The compound AKOS001810579 has been investigated for its antimicrobial properties. Specifically, novel derivatives of this compound have shown activity against various microorganisms, including bacterial species such as Escherichia coli, Bacillus megaterium, and Bacillus subtilis, as well as fungal species like Fusarium proliferatum, Trichoderma harzianum, and Aspergillus niger . These findings suggest its potential use as an antimicrobial agent.
Antitumor Properties
Research has explored the antitumor activity of AKOS001810579 derivatives. These compounds exhibit promising effects against breast cancer (MCF-7), hepatocellular carcinoma (HepG-2), and colorectal carcinoma (HCT-116) cell lines . Their ability to inhibit tumor cell growth makes them relevant candidates for further investigation in cancer therapy.
Solvatochromic Properties
AKOS001810579 derivatives have been studied for their solvatochromic behavior. The UV absorption spectra of these compounds were recorded in various solvents of different polarity. The effects of solvent dipolarity/polarizability and solvent/solute hydrogen bonding interactions were analyzed using linear solvation energy relationship (LSER) methodology. Understanding these properties contributes to predicting their behavior in biological systems .
Marine Diatom Culture
“F3222-1988,” another name for AKOS001810579, is associated with marine diatom culture. It is part of the f/2 Guillard’s Marine Enriched Seawater medium. This medium contains vitamins, macro- and trace-element solutions, and silicon (in the form of metasilicate) for diatom growth. It is used to cultivate marine diatoms, including Nannochloropsis oculata .
Psychopharmacological Studies
The hydantoin derivative 3-phenyl-5-(4-ethylphenyl)-imidazolidine-2,4-dione (IM-3), synthesized from glycine, has been selected for psychopharmacological studies in mice due to its structural similarity to phenytoin . This suggests potential applications in neuroscience research.
Antibacterial Photodynamic Therapy
A benzoporphyrin derivative, 5,10,15,20-tetrakis(4-ethylphenyl)porphyrin (TEtPP), synthesized from AKOS001810579, exhibits excellent photophysical properties. It has been assessed as a potential agent for antibacterial photodynamic therapy .
properties
IUPAC Name |
1-benzyl-3-(4-ethylphenyl)-[1]benzothiolo[3,2-d]pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20N2O2S/c1-2-17-12-14-19(15-13-17)27-24(28)23-22(20-10-6-7-11-21(20)30-23)26(25(27)29)16-18-8-4-3-5-9-18/h3-15H,2,16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FBYWHVPSONUXIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4S3)N(C2=O)CC5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-3-(4-ethylphenyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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